Cas no 94534-87-9 (6-Bromo Boldione (Mixture of Diastereomers))

• Product Name: 6-Bromo Boldione (Mixture of Diastereomers)
• CAS No: 94534-87-9
• Molecular Formula: C₁₉H₂₃BrO₂
• Molecular Weight: 363.288725137711
• CID: 2085453
• PubChem ID: 25141134

6-Bromo Boldione (Mixture of Diastereomers) Properties

Names and Identifiers

• 6-Bromo Boldione (Mixture of Diastereomers)
• HLVXZPIZCYODAB-WFJVDCJUSA-N
• 94534-87-9
• HME72D2TGE
• 6-Bromo-androsta-1,4-diene-3,17-dione
• 6-bromoandrosta-1,4-diene-3,17-dione
• SCHEMBL3809992
• 6-Bromoandrosta-1,4-diene-3,17-dione,
• (8R,9S,10R,13S,14S)-6-bromo-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
• Androsta-1,4-diene-3,17-dione, 6-bromo-

• InChIKey： HLVXZPIZCYODAB-WFJVDCJUSA-N
• Inchi： InChI=1S/C19H23BrO2/c1-18-7-5-11(21)9-15(18)16(20)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14,16H,3-4,6,8,10H2,1-2H3/t12-,13-,14-,16,18+,19-/m0/s1
• SMILES： C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC(C4=CC(=O)C=C[C@]34C)Br

Computed Properties

• Exact Mass: 362.08814g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 362.08814g/mol
• Heavy Atom Count: 22
• Complexity: 619
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Boiling Point: 469.9±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 105.9±15.3 °C
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives